2-[2-ethyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide

• Molecular Formula: C23H24N2O3S2
• Molecular Weight: 440.6 g/mol
• IUPAC Name: 2-(2-ethyl-N-methylsulfonylanilino)-N-(2-phenylsulfanylphenyl)acetamide
• InChI: InChI=1S/C23H24N2O3S2/c1-3-18-11-7-9-15-21(18)25(30(2,27)28)17-23(26)24-20-14-8-10-16-22(20)29-19-12-5-4-6-13-19/h4-16H,3,17H2,1-2H3,(H,24,26)
• InChI Key: JWHFOAUEBJAZMF-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N(CC(=O)NC2=CC=CC=C2SC3=CC=CC=C3)S(=O)(=O)C

Description

2-[2-ethyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide, commonly known as EMAP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EMAP is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 432.6 g/mol.

Mechanism of Action

EMAP exerts its anti-angiogenic and anti-tumor effects through multiple mechanisms. One of the primary mechanisms is the inhibition of the vascular endothelial growth factor (VEGF) signaling pathway, which is essential for the growth and survival of new blood vessels. EMAP also inhibits the activity of matrix metalloproteinases (MMPs), which are enzymes that play a critical role in the breakdown of extracellular matrix during tumor invasion and metastasis.
Biochemical and Physiological Effects:
EMAP has been shown to have several biochemical and physiological effects. It can inhibit the proliferation of endothelial cells and induce apoptosis in cancer cells. EMAP also reduces the expression of pro-inflammatory cytokines and chemokines, which are involved in the development of inflammation and cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of using EMAP in lab experiments is its potency and specificity towards cancer cells. EMAP has been shown to have minimal toxicity towards normal cells, making it a promising candidate for cancer therapy. However, the limitations of EMAP include its poor solubility in water and its instability in biological fluids, which may affect its efficacy in vivo.

Future Directions

There are several future directions for research on EMAP. One of the potential applications of EMAP is in combination therapy with other anti-cancer drugs to enhance its efficacy. Another direction is the development of more stable and water-soluble formulations of EMAP for in vivo studies. Additionally, further studies are needed to investigate the potential of EMAP in other diseases such as inflammation and cardiovascular diseases.

Synthesis Methods

EMAP can be synthesized through a multistep process involving the reaction of 2-ethyl(methylsulfonyl)aniline with 2-bromo-1-(phenylsulfanyl)benzene, followed by acetylation with acetic anhydride. The final product is then purified through recrystallization to obtain pure EMAP.

Scientific Research Applications

EMAP has been extensively studied for its potential applications in cancer treatment. Studies have shown that EMAP has anti-angiogenic properties, which means that it can inhibit the growth of new blood vessels that are necessary for tumor growth. EMAP has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it an attractive candidate for cancer therapy.